3-Methylphenol;4-methylphenol

Specification

• Description: m-Cresol, also known as meta-cresol or 3-hydroxytoluene, belongs to the class of organic compounds known as meta cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and a hydroxyl group at ring positions 1 and 3, respectively. m-Cresol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). m-Cresol has been primarily detected in saliva, feces, urine, and blood. m-Cresol exists in all eukaryotes, ranging from yeast to humans. m-Cresol is also a parent compound for other transformation products, including but not limited to, amylmetacresol, 4-nitro-m-cresol, and 4-(methylsulfanyl)-m-cresol. m-Cresol is a fecal, leather, and medicinal tasting compound that can be found in arabica coffee, asparagus, and tea. This makes m-cresol a potential biomarker for the consumption of these food products. m-Cresol is a potentially toxic compound.; M-cresol is a colorless liquid with a sweet tarry odor. Sinks and mixes slowly with water. (USCG, 1999); M-cresol is a cresol with the methyl substituent at position 3. It is a minor urinary metabolite of toluene. It has a role as a human xenobiotic metabolite.
• CAS No.: 15831-10-4
• Molecular Formula: C7H8O; CH3C6H4OH; C7H8O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-methylphenol;4-methylphenol
• Standard InChI: InChI=1S/3C7H8O/c1-6-2-4-7(8)5-3-6;2*1-6-3-2-4-7(8)5-6/h3*2-5,8H,1H3
• Standard InChI Key: RLSSMJSEOOYNOY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)O.CC1=CC(=CC=C1)O.CC1=CC(=CC=C1)O
• Canonical SMILES: CC1=CC=C(C=C1)O.CC1=CC(=CC=C1)O.CC1=CC(=CC=C1)O
• Boiling Point: 397 °F at 760 mm Hg (NTP, 1992); 202.2 °C; 202 °C; 397°F
• Colorform: Colorless, yellowish liquid; Colorless to yellow liquid [Note: A solid below 54 degrees F].; Colorless, yellowish or pinkish liquid
• Flash Point: 187 °F (NTP, 1992); 187 °F (86 °C) (Closed cup); 86 °C (187 °F) - closed cup; 86 °C; 187°F
• Melting Point: 52.7 °F (NTP, 1992); 11.8 °C; Mp 11-12 °; 12.2 °C; 11.8°C; 11-12 °C; 54°F